(E)-4,4'-(Diazene-1,2-diyl)bis(3,5-difluorobenzoic acid)

• Molecular Formula: C14H6F4N2O4
• Molecular Weight: 342.20 g/mol
• IUPAC Name: 4-[(4-carboxy-2,6-difluorophenyl)diazenyl]-3,5-difluorobenzoic acid
• InChI: InChI=1S/C14H6F4N2O4/c15-7-1-5(13(21)22)2-8(16)11(7)19-20-12-9(17)3-6(14(23)24)4-10(12)18/h1-4H,(H,21,22)(H,23,24)
• InChI Key: UGNSRBICRLILLW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)N=NC2=C(C=C(C=C2F)C(=O)O)F)F)C(=O)O

Description

(E)-4,4’-(Diazene-1,2-diyl)bis(3,5-difluorobenzoic acid) is an organic compound characterized by the presence of a diazene group (N=N) linking two 3,5-difluorobenzoic acid moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-4,4’-(Diazene-1,2-diyl)bis(3,5-difluorobenzoic acid) typically involves the diazotization of 3,5-difluoroaniline followed by coupling with another molecule of 3,5-difluoroaniline under controlled conditions. The reaction is usually carried out in an acidic medium, such as hydrochloric acid, and requires careful temperature control to ensure the formation of the desired diazene linkage.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(E)-4,4’-(Diazene-1,2-diyl)bis(3,5-difluorobenzoic acid) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction of the diazene group can yield the corresponding hydrazine derivative.

Substitution: The fluorine atoms on the benzene rings can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or hydrogen gas (H₂) in the presence of a catalyst can be used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions, often in the presence of a base.

Major Products

Oxidation: Quinones

Reduction: Hydrazine derivatives

Substitution: Various substituted benzoic acids

Scientific Research Applications

(E)-4,4’-(Diazene-1,2-diyl)bis(3,5-difluorobenzoic acid) has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (E)-4,4’-(Diazene-1,2-diyl)bis(3,5-difluorobenzoic acid) involves its interaction with specific molecular targets. The diazene group can participate in redox reactions, influencing cellular processes. The compound may also interact with enzymes or receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4,4’-Azobis(benzoic acid)
• 4,4’-Azobis(3,5-dichlorobenzoic acid)
• 4,4’-Azobis(3,5-dimethylbenzoic acid)

Uniqueness

(E)-4,4’-(Diazene-1,2-diyl)bis(3,5-difluorobenzoic acid) is unique due to the presence of fluorine atoms, which can significantly influence its chemical reactivity and biological activity. The fluorine atoms can enhance the compound’s stability and alter its interaction with biological targets compared to its non-fluorinated analogs.